Cas no 223134-74-5 (Isobutyric-d7 Acid)

• Product Name: Isobutyric-d7 Acid
• CAS No: 223134-74-5
• MF: C₄H₈O₂
• MW: 95.1482534408569
• CID: 253937
• PubChem ID: 10486801
• Update Time: 2025-09-25

Isobutyric-d7 Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic-2,3,3,3-d4acid, 2-(methyl-d3)-
• Isobutyric-d7 Acid
• [2H7]-isobutanoic acid
• [2H7]-Isobutyric acid
• 2-methyl-d3-propanoic-2,3,3,3-d4 acid
• 2-methylpropanoic acid-d7
• 2-Methylpropionic-d7 acid
• isobutyric acid-d7
• isobutyric-d7-acid
• perdeuterioisobutyric acid
• 2,3,3,3-tetradeuterio-2-(trideuteriomethyl)propanoic acid
• 2-(Methyl-d2)propanoic-2,3,3,3-d4 acid-d
• 2, 3, 3, 3-tetradeuterio-2-(trideuteriomethyl)propanoic acid
• 2-(?H?)methyl(?H?)propanoic acid
• 223134-74-5
• A935636
• DTXSID60440605
• Isobutyric-d7 acid, 98 atom % D, 99% (CP)
• D98253
• 2-Methylpropionic-d7Acid:(223134-74-5)

• Inchi： 1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)/i1D3,2D3,3D
• InChI Key： KQNPFQTWMSNSAP-YYWVXINBSA-N
• SMILES： OC(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 95.096366715g/mol
• Monoisotopic Mass: 95.096366715g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 56.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.024 g/mL at 25 °C
• Melting Point: -47 °C(lit.)
• Boiling Point: 153-154 °C(lit.)
• Flash Point: 55 °C
• Vapor Pressure: No data available

Isobutyric-d7 Acid Security Information

• Signal Word：Warning
• Hazard Statement： H226 (100%) H302+H312 (100%) H302 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2529 3/PG 3
• Hazard Category Code： 21/22
• Safety Instruction： H226 (100%) H302+H312 (100%) H302 (100%)
• Hazardous Material Identification：
• Risk Phrases：R21/22
• Storage Condition：Store at 4 ° C, -4 ° C is better